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A deep dive into the functional similarities and differences of Sorting Nexin 7 (SNX7) across

species, providing a valuable resource for researchers in cell biology and drug development.

Sorting Nexin 7 (SNX7) is a member of the sorting nexin (SNX) family of proteins,

characterized by the presence of a Phox (PX) domain which facilitates their interaction with

phosphoinositides, key lipids in cellular membranes.[1][2] This interaction localizes SNX

proteins to various endosomal compartments, where they play crucial roles in regulating

intracellular trafficking, including endocytosis and the sorting of proteins for degradation or

recycling.[2] This guide provides a comparative analysis of SNX7 orthologs in key model

organisms, highlighting their known functions, expression patterns, and the experimental data

supporting these findings.

Ortholog Comparison: Human, Mouse, and
Zebrafish
SNX7 is well-conserved across vertebrate species, with clear orthologs identified in humans

(Homo sapiens), mice (Mus musculus), and zebrafish (Danio rerio). While orthologs are

present in other species like chicken and lizard, the most comprehensive functional data is

available for these three key models. Notably, clear SNX7 orthologs have not been identified in
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yeast (Saccharomyces cerevisiae), and the orthologous relationships in invertebrates like

Drosophila melanogaster and Caenorhabditis elegans are not well-defined, with other SNX

family members in these organisms potentially performing analogous functions.

Gene and Protein Information
Feature

Human (Homo
sapiens)

Mouse (Mus
musculus)

Zebrafish (Danio
rerio)

Gene Symbol SNX7 Snx7 snx7

NCBI Gene ID [3](--INVALID-LINK--) [4](--INVALID-LINK--) [5](--INVALID-LINK--)

UniProt ID --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK--

Protein Length 387 amino acids 445 amino acids 388 amino acids

Key Domains
PX domain, BAR

domain

PX domain, BAR

domain

PX domain, BAR

domain

Expression Profile
SNX7 exhibits a broad expression pattern across various tissues in all three species,

suggesting a fundamental role in cellular function.

Tissue Human Expression Mouse Expression
Zebrafish
Expression

Brain Expressed[6] Expressed[7] Expressed

Heart Expressed[8] Expressed[9] Expressed

Liver
Expressed in

hepatocytes
Expressed

Expressed in liver and

gut[10]

Kidney Expressed[8] Expressed Expressed

Lung Expressed[8] Expressed[9] Expressed
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While direct quantitative comparisons of SNX7 activity between species are limited in the

literature, functional studies in each model organism reveal conserved roles in endosomal

trafficking and autophagy, as well as species-specific insights.
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Function
Human (Homo
sapiens)

Mouse (Mus
musculus)

Zebrafish (Danio
rerio)

Endosomal Trafficking

Involved in the

regulation of

endocytosis and

multiple stages of

intracellular trafficking.

[2] Forms a

heterodimer with

SNX4.[11]

Heterodimerizes with

SNX4 and is involved

in the endosomal

recycling pathway.[12]

[13]

Predicted to be active

in early endosomes.

[10]

Autophagy

The SNX4-SNX7

heterodimer is crucial

for efficient

autophagosome

assembly by

regulating the

trafficking of ATG9A.

[11][14] SNX7

depletion can stall the

autophagosome

assembly pathway.

[15] In prostate

cancer, SNX7 can

inhibit autophagy.

Involved in the

positive regulation of

autophagosome

assembly.[12]

No direct studies on

the role in autophagy

have been reported.

Development

No specific

developmental

phenotype has been

prominently reported.

No specific

developmental

phenotype has been

prominently reported.

Knockdown of snx7

using morpholinos

leads to impaired liver

development and

increased apoptosis of

hepatoblasts.

Disease Association

Implicated in prostate

cancer and

hepatocellular

carcinoma.

No direct disease

association has been

prominently reported.

The developmental

phenotype suggests a

critical role in

organogenesis.
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Signaling Pathways and Experimental Workflows
To visualize the role of SNX7 in cellular processes and the experimental approaches used to

study it, the following diagrams are provided.
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SNX7 in Endosomal Trafficking and Autophagy
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Experimental Workflow for SNX7 Functional Analysis

Experimental Protocols
Detailed methodologies for key experiments cited in this guide are provided below.

Quantitative Real-Time PCR (qRT-PCR) for SNX7
Expression Analysis
Objective: To quantify the mRNA expression levels of SNX7 in different tissues or cell lines.

Protocol:

RNA Extraction: Isolate total RNA from cells or tissues using a commercial kit (e.g., RNeasy

Kit, Qiagen) according to the manufacturer's instructions. Assess RNA quality and quantity

using a spectrophotometer (e.g., NanoDrop).

cDNA Synthesis: Reverse transcribe 1-2 µg of total RNA into cDNA using a reverse

transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad) with a mix of oligo(dT) and

random hexamer primers.
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qPCR Reaction: Prepare the qPCR reaction mix containing cDNA template, forward and

reverse primers for the SNX7 gene, and a SYBR Green master mix (e.g., SsoAdvanced

Universal SYBR Green Supermix, Bio-Rad).

Human SNX7 Primers:

Forward: 5'-GCCCTGAAAGCAGATTGGGAG-3'

Reverse: 5'-AGGCTTCTTCCAAGTGAAGGT-3'

Use a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

Thermal Cycling: Perform the qPCR on a real-time PCR system with a standard thermal

cycling protocol: initial denaturation, followed by 40 cycles of denaturation, annealing, and

extension.

Data Analysis: Calculate the relative expression of SNX7 using the ΔΔCt method.

siRNA-Mediated Knockdown of SNX7
Objective: To specifically reduce the expression of SNX7 in cultured cells to study its function.

Protocol:

Cell Seeding: Plate cells in a 6-well or 12-well plate at a density that will result in 50-70%

confluency at the time of transfection.

siRNA-Lipid Complex Formation:

Dilute the SNX7-specific siRNA and a non-targeting control siRNA in serum-free medium

(e.g., Opti-MEM).

In a separate tube, dilute a transfection reagent (e.g., Lipofectamine RNAiMAX,

Invitrogen) in the same serum-free medium.

Combine the diluted siRNA and transfection reagent and incubate at room temperature for

5-10 minutes to allow complex formation.
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Transfection: Add the siRNA-lipid complexes to the cells and incubate for 24-72 hours.

Validation of Knockdown: Harvest the cells and assess the knockdown efficiency at both the

mRNA (by qRT-PCR) and protein (by Western blot) levels.

Co-Immunoprecipitation (Co-IP) for SNX7 Protein
Interactions
Objective: To identify proteins that interact with SNX7 within the cell.

Protocol:

Cell Lysis: Lyse cells expressing endogenous or tagged SNX7 with a non-denaturing lysis

buffer containing protease and phosphatase inhibitors.

Immunoprecipitation:

Pre-clear the cell lysate with protein A/G-agarose beads to reduce non-specific binding.

Incubate the pre-cleared lysate with an antibody specific to SNX7 or the tag overnight at

4°C.

Add fresh protein A/G-agarose beads and incubate for another 1-2 hours to capture the

antibody-antigen complexes.

Washing: Pellet the beads by centrifugation and wash them several times with lysis buffer to

remove non-specifically bound proteins.

Elution: Elute the bound proteins from the beads using a low pH elution buffer or by boiling in

SDS-PAGE sample buffer.

Analysis: Analyze the eluted proteins by Western blot using antibodies against suspected

interacting partners or by mass spectrometry for unbiased identification of novel interactors.

Autophagy Flux Assay (LC3 Turnover)
Objective: To measure the rate of autophagy in cells, which can be influenced by SNX7.
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Protocol:

Cell Treatment: Culture cells under basal conditions and in the presence of an autophagy

inducer (e.g., starvation medium, rapamycin). For each condition, include a parallel sample

treated with a lysosomal inhibitor (e.g., bafilomycin A1 or chloroquine) for the last 2-4 hours

of the experiment.

Protein Extraction: Lyse the cells and determine the protein concentration.

Western Blot Analysis:

Separate equal amounts of protein from each sample by SDS-PAGE.

Transfer the proteins to a PVDF membrane.

Probe the membrane with a primary antibody against LC3. LC3-I is the cytosolic form, and

LC3-II is the lipidated, autophagosome-associated form.

Also, probe for a loading control (e.g., GAPDH or β-actin).

Data Analysis: Quantify the band intensities for LC3-II. Autophagic flux is determined by the

difference in the amount of LC3-II between samples with and without the lysosomal inhibitor.

An increase in this difference indicates an increase in autophagic flux.

This guide provides a foundational understanding of SNX7 and its orthologs, offering valuable

insights and methodologies for researchers investigating the intricate network of intracellular

trafficking and its implications in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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